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Introduction

Diacetone alcohol (DAA), a hydroxyl-ketone, is a slow-evaporating, high-boiling point solvent
that plays a crucial role in the formulation of high-quality cellulose ester lacquers. Its unique
properties make it an invaluable component for controlling drying characteristics, enhancing
film properties, and ensuring a premium finish. This document provides detailed application
notes, experimental protocols, and performance data on the use of diacetone alcohol in
lacquers based on cellulose nitrate and cellulose acetate butyrate.

Diacetone alcohol is particularly valued for its ability to improve the flow and leveling of
lacquers, which minimizes surface defects such as brush marks and orange peel[1]. Its slow
evaporation rate extends the "open time" of the lacquer, allowing for a smoother application
and a more uniform film formation[1]. Furthermore, DAA contributes to a hard, glossy finish,
making it a preferred solvent in brushing-type lacquers where a brilliant sheen is desired[1]. It is
compatible with a wide range of resins and other solvents, offering formulators flexibility in
developing specific lacquer characteristics[1].

Key Properties of Diacetone Alcohol

A summary of the key physical and chemical properties of diacetone alcohol is presented in
Table 1.
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Property Value

Chemical Formula CeH1202

Molecular Weight 116.16 g/mol
Boiling Point 166 °C

Flash Point 58 °C (Closed Cup)
Evaporation Rate (n-butyl acetate = 1) 0.15

Solubility in Water Complete

(Data sourced from multiple chemical supplier databases)

Application in Cellulose Nitrate Lacquers

Diacetone alcohol is frequently used as a "super-high boiling" solvent in nitrocellulose

lacquers to control volatility, prevent blushing, and improve flow[2]. It allows for the

incorporation of a higher solids content without excessively increasing the viscosity, leading to

thicker, more durable films.

Table 2: Example Formulations of Cellulose Nitrate

Lacquers

Formulation B (High

Component Formulation A (Standard)
Gloss)
% sec RS Nitrocellulose 15.0% 12.0%
Ester Gum 8.0% 10.0%
Dibutyl Phthalate (Plasticizer) 7.0% 6.0%
Ethyl Acetate 25.0% 20.0%
Butyl Acetate 20.0% 15.0%
Toluene 25.0% 22.0%
Diacetone Alcohol 0.0% 15.0%
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Table 3: Performance Data of Cellulose Nitrate Lacquers

Property Formulation A Formulation B Test Method
Viscosity (Poise) 25 35 ASTM D1343
Drying Time (Tack- )
) 15 25 Finger Touch

free, min)
Film Hardness

_ H 2H ASTM D3363
(Pencil)
Specular Gloss (60°) 85 95 ASTM D523

Application in Cellulose Acetate Butyrate (CAB)
Lacquers

In cellulose acetate butyrate (CAB) lacquers, diacetone alcohol is a key solvent that enhances
solubility and stability[3][4]. Its use can lead to clear, non-blushing films with excellent adhesion
and flexibility.

Table 4: Example Formulations of Cellulose Acetate

Butyrate Lacquers

Formulation D (High

Component Formulation C (Standard) .
Solids)

CAB-381-20 (Cellulose

12.0% 18.0%
Acetate Butyrate)
Acrylic Resin 10.0% 12.0%
Dioctyl Phthalate (Plasticizer) 5.0% 7.0%
Methyl Ethyl Ketone (MEK) 30.0% 20.0%
Toluene 43.0% 28.0%
Diacetone Alcohol 0.0% 15.0%
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Table 5: Performance Data of Cellulose Acetate Butyrate

Lacquers
Property Formulation C Formulation D Test Method
Viscosity (Poise) 30 45 ASTM D1343
Drying Time (Tack- ]
) 20 35 Finger Touch

free, min)
Film Hardness

_ F H ASTM D3363
(Pencil)
Specular Gloss (60°) 88 92 ASTM D523

Experimental Protocols
Viscosity Measurement (ASTM D1343)

Objective: To determine the viscosity of the cellulose ester lacquer.
Apparatus:

» Falling Ball Viscometer

o Constant temperature bath (25 £ 0.1 °C)

o Steel balls of specified diameter

e Viscosity tubes

Procedure:

» Prepare the lacquer solution as per the formulation.

 Allow the solution to equilibrate to 25 °C in the constant temperature bath.

« Fill the viscosity tube with the lacquer solution, avoiding air bubbles.
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o Release a steel ball into the solution and measure the time it takes to fall between two
marked points on the tube.

o Calculate the viscosity in poise using the ball's constant and the fall time.

Film Hardness by Pencil Test (ASTM D3363)

Objective: To assess the hardness of the dried lacquer film.
Apparatus:

o A set of calibrated pencils of varying hardness (6B to 6H).
» A mechanical pencil holder that maintains a 45° angle.

o Aflat, smooth substrate for coating application.

Procedure:

Apply a uniform film of the lacquer to the substrate and allow it to dry completely under
specified conditions.

 Starting with the softest pencil, push the pencil lead firmly against the film at a 45° angle.
o Observe if the pencil scratches or gouges the film.
» Repeat the test with progressively harder pencils until the film is scratched.

e The pencil hardness rating is the hardest pencil that does not scratch the film.

Specular Gloss Measurement (ASTM D523)

Objective: To measure the specular gloss of the lacquer film.
Apparatus:
o Aglossmeter with a 60° geometry.

o Calibrated high-gloss and low-gloss standards.
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o Aflat, smooth substrate for coating application.

Procedure:

Apply a uniform film of the lacquer to the substrate and allow it to dry completely.

Calibrate the glossmeter using the provided standards.

Place the glossmeter on the surface of the lacquer film and take a reading.

Take multiple readings at different locations on the film and calculate the average.

Visualizations
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Caption: Workflow for Cellulose Ester Lacquer Formulation and Testing.
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Caption: Influence of Diacetone Alcohol on Lacquer Properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1670379#application-of-diacetone-alcohol-in-
cellulose-ester-lacquers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com
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